Cas no 1448071-21-3 (3-acetyl-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)benzene-1-sulfonamide)

• Product Name: 3-acetyl-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)benzene-1-sulfonamide
• CAS No: 1448071-21-3
• MF: C₂₃H₂₃NO₄S
• MW: 409.498025178909
• CID: 6279657
• PubChem ID: 71781839
• Update Time: 2025-10-30

3-acetyl-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)benzene-1-sulfonamide
• 3-acetyl-N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)benzene-1-sulfonamide
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-3-acetylbenzenesulfonamide
• 3-acetyl-N-[2-hydroxy-2-(4-phenylphenyl)propyl]benzenesulfonamide
• 1448071-21-3
• AKOS024523892
• F5857-2846

• Inchi： 1S/C23H23NO4S/c1-17(25)20-9-6-10-22(15-20)29(27,28)24-16-23(2,26)21-13-11-19(12-14-21)18-7-4-3-5-8-18/h3-15,24,26H,16H2,1-2H3
• InChI Key： CZQOJUYNDNOPCX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(NCC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 409.13477939g/mol
• Monoisotopic Mass: 409.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.8Ų

Additional information on 3-acetyl-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)benzene-1-sulfonamide

Research Briefing on 3-acetyl-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)benzene-1-sulfonamide (CAS: 1448071-21-3)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 3-acetyl-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)benzene-1-sulfonamide (CAS: 1448071-21-3), a sulfonamide derivative with potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of inflammatory and oncological diseases.

The compound has garnered attention due to its unique structural features, which include a biphenyl moiety and a sulfonamide group. These structural elements are known to contribute to its biological activity, particularly in modulating key signaling pathways involved in disease progression. Recent synthetic approaches have optimized the yield and purity of this compound, enabling more robust preclinical evaluations.

Pharmacological studies have demonstrated that 3-acetyl-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)benzene-1-sulfonamide exhibits potent inhibitory effects on specific enzymes and receptors implicated in inflammatory responses. For instance, it has shown significant activity against cyclooxygenase-2 (COX-2), a well-known target in anti-inflammatory therapy. Additionally, preliminary data suggest its potential as an antitumor agent, with observed effects on cancer cell proliferation and apoptosis.

Mechanistic investigations have revealed that the compound interacts with multiple molecular targets, including transcription factors and kinases, which are critical in disease pathogenesis. These findings highlight its polypharmacological potential, making it a promising candidate for further development. However, challenges such as bioavailability and metabolic stability remain to be addressed in subsequent studies.

In conclusion, 3-acetyl-N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)benzene-1-sulfonamide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and therapeutic potential warrant continued exploration, particularly in optimizing its pharmacokinetic properties and evaluating its efficacy in vivo. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications.